Technical Documentation Center

1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

Core Science & Biosynthesis

Foundational

Chemical properties of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

An In-Depth Technical Guide to the Synthesis and Characterization of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid For Researchers, Scientists, and Drug Development Professionals Abstract 1-(4-Bromophenyl)-3-oxocyclo...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis and Characterization of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid represents a novel molecular scaffold with significant potential in medicinal chemistry and materials science. Its structure, combining a substituted aromatic ring, a cyclic ketone, and a carboxylic acid, offers multiple points for diversification and interaction with biological targets. This guide addresses the notable absence of this compound in current scientific literature by presenting a comprehensive theoretical and practical framework for its synthesis, purification, and characterization. We provide a plausible, multi-step synthetic pathway grounded in established organic chemistry principles, detailed protocols for spectroscopic and physical analysis, and a discussion of its potential applications, particularly in drug discovery. This document serves as a foundational resource for researchers aiming to explore the chemical space and therapeutic potential of this and related compounds.

Introduction and Rationale

The intersection of aromatic and aliphatic carbocyclic systems is a cornerstone of modern drug design. The cyclohexanecarboxylic acid framework is a known constituent in various bioactive molecules.[1][2][3] The addition of a 4-bromophenyl group provides a key handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), a common strategy in the development of drug candidates.[4] Furthermore, the keto-acid motif is a recognized pharmacophore that can act as a bioisostere for other functional groups, such as tetrazoles, enhancing drug-like properties.[5]

Despite the clear potential of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid, a thorough search of chemical databases and scientific literature reveals a lack of specific data for this compound. This guide aims to fill that gap by providing a robust, scientifically-grounded roadmap for its creation and analysis.

Proposed Synthetic Pathway

The synthesis of the target molecule requires a strategic approach to construct the substituted cyclohexane ring. A plausible and efficient method involves a Michael addition followed by a Dieckmann condensation. This pathway is chosen for its reliability, use of readily available starting materials, and high potential for yield.

Synthesis_Pathway Figure 1: Proposed Synthetic Pathway A Diethyl malonate C Michael Adduct A->C 1. NaOEt, EtOH (Michael Addition) B 4-Bromocinnamaldehyde B->C E Cyclic β-keto ester C->E 2. NaOEt, Toluene, heat (Dieckmann Condensation) D Intramolecular Dieckmann Condensation G Target Molecule: 1-(4-Bromophenyl)-3- oxocyclohexanecarboxylic acid E->G 3. Aq. HCl, heat (Hydrolysis & Decarboxylation) F Hydrolysis and Decarboxylation

Caption: Figure 1: Proposed multi-step synthesis of the target compound.

Causality Behind Experimental Choices:
  • Step 1: Michael Addition: This reaction is a classic and reliable method for forming carbon-carbon bonds. Diethyl malonate is chosen as the nucleophile because its acidic protons are easily removed by a base like sodium ethoxide (NaOEt), and the resulting enolate readily attacks the β-carbon of the α,β-unsaturated aldehyde (4-bromocinnamaldehyde).

  • Step 2: Dieckmann Condensation: This intramolecular reaction is ideal for forming five- or six-membered rings, making it perfect for creating the cyclohexane core. The use of a non-protic solvent like toluene at elevated temperatures favors the cyclization of the Michael adduct.

  • Step 3: Hydrolysis and Decarboxylation: The resulting β-keto ester is subjected to acidic hydrolysis. This cleaves both ester groups to form carboxylic acids. The β-keto acid intermediate is thermally unstable and readily undergoes decarboxylation (loses CO₂) upon heating, yielding the final target molecule.

Physicochemical and Spectroscopic Properties (Predicted)

While experimental data is unavailable, we can predict key properties based on the molecular structure and data from analogous compounds.[6][7][8][9]

PropertyPredicted Value / CharacteristicRationale & Cited Analogs
Molecular Formula C₁₃H₁₃BrO₃Based on atomic composition.
Molecular Weight 297.14 g/mol Sum of atomic weights.[10]
Appearance White to off-white solidSimilar substituted cyclohexanecarboxylic acids are solids at room temp.[11]
Melting Point 150 - 170 °CThe rigid structure and potential for hydrogen bonding suggest a relatively high melting point, similar to related oxocyclohexane carboxylic acids.[11]
Solubility Soluble in polar organic solvents (DMSO, DMF, Methanol); Sparingly soluble in water.The carboxylic acid group imparts some polarity, but the bulky aromatic and aliphatic rings reduce aqueous solubility.
¹H NMR Aromatic protons (AA'BB' system, ~7.5-7.7 ppm); Cyclohexane protons (aliphatic region, ~2.0-3.5 ppm); Carboxylic acid proton (broad singlet, >10 ppm).Based on standard chemical shifts for these functional groups.
¹³C NMR Carbonyl carbons (C=O, ~205-210 ppm); Carboxylic acid carbon (C=O, ~170-180 ppm); Aromatic carbons (~120-140 ppm); Aliphatic carbons (~25-55 ppm).Based on standard chemical shifts.
IR Spectroscopy C=O (ketone) stretch (~1715 cm⁻¹); C=O (acid) stretch (~1700 cm⁻¹); O-H (acid) stretch (broad, ~2500-3300 cm⁻¹); C-Br stretch (~500-600 cm⁻¹).Characteristic vibrational frequencies for the present functional groups.[12]

Experimental Protocols: A Self-Validating Workflow

The following protocols provide a comprehensive workflow for the synthesis, purification, and characterization of the target compound.

Workflow Figure 2: Experimental Workflow Synthesis Synthesis (As per Pathway) Workup Aqueous Workup & Extraction Synthesis->Workup Purification Purification (Column Chromatography or Recrystallization) Workup->Purification Structure_ID Structural Identification Purification->Structure_ID NMR NMR (¹H, ¹³C) Structure_ID->NMR MS Mass Spectrometry (HRMS) Structure_ID->MS IR IR Spectroscopy Structure_ID->IR Purity_Confirm Purity & Identity Confirmation NMR->Purity_Confirm MS->Purity_Confirm IR->Purity_Confirm

Caption: Figure 2: A logical workflow for synthesis and validation.

Detailed Synthesis Protocol (Hypothetical)

This protocol is theoretical and must be performed with appropriate safety precautions by trained personnel.

  • Michael Addition: a. Dissolve sodium metal (1.1 eq) in absolute ethanol under an inert atmosphere (N₂). b. To this sodium ethoxide solution, add diethyl malonate (1.0 eq) dropwise at 0 °C. c. After stirring for 30 minutes, add a solution of 4-bromocinnamaldehyde (1.0 eq) in ethanol dropwise. d. Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC. e. Quench the reaction with saturated NH₄Cl solution and extract with ethyl acetate. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

  • Dieckmann Condensation & Saponification/Decarboxylation: a. Dissolve the crude Michael adduct from the previous step in dry toluene. b. Add sodium ethoxide (1.5 eq) and heat the mixture to reflux for 8-12 hours. Monitor by TLC. c. Cool the reaction mixture and carefully pour it into a beaker of ice-cold 6M HCl. d. Heat the resulting biphasic mixture to reflux for 6-8 hours to ensure complete hydrolysis and decarboxylation. e. After cooling, the product may precipitate. If not, extract the aqueous layer with ethyl acetate. f. Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude product.

Purification Protocol
  • Rationale: The crude product will likely contain unreacted starting materials and side-products. Recrystallization is the preferred method if a suitable solvent system can be identified (e.g., ethyl acetate/hexanes) as it is efficient for obtaining high-purity crystalline material. If the product is an oil or impurities are persistent, column chromatography on silica gel using a gradient of ethyl acetate in hexanes would be the method of choice.

Characterization Protocols
  • High-Resolution Mass Spectrometry (HRMS):

    • Purpose: To confirm the elemental composition and exact mass.

    • Method: Prepare a dilute solution of the purified compound in methanol or acetonitrile. Analyze using ESI-TOF (Electrospray Ionization - Time of Flight) in negative ion mode to observe the [M-H]⁻ ion. The measured mass should be within 5 ppm of the calculated exact mass (295.0070 Da for C₁₃H₁₂⁷⁹BrO₃).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Purpose: To elucidate the precise chemical structure and confirm connectivity.

    • Method: Dissolve ~5-10 mg of the purified compound in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire ¹H, ¹³C, and 2D spectra (e.g., COSY, HSQC) on a 400 MHz or higher spectrometer. The resulting spectra should be consistent with the predicted shifts in the table above.

  • Infrared (IR) Spectroscopy:

    • Purpose: To confirm the presence of key functional groups.

    • Method: Analyze the solid sample using an ATR-FTIR (Attenuated Total Reflectance - Fourier Transform Infrared) spectrometer. The resulting spectrum should display the characteristic absorption bands for the ketone, carboxylic acid, and C-Br bonds.

Potential Applications in Drug Development

The structural motifs within 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid suggest several promising avenues for drug discovery research.

  • Kinase Inhibition: Many kinase inhibitors feature a core heterocyclic structure attached to a substituted phenyl ring. The 4-bromophenyl group is a versatile anchor for building out such structures via coupling reactions to target the ATP-binding site of kinases like Aurora A.[13]

  • Anticancer Agents: Substituted phenyl rings are common in compounds designed to induce apoptosis and cell cycle arrest in cancer cell lines.[14][15] The target molecule could serve as a key building block for more complex structures with antiproliferative activity.[4]

  • Fragment-Based Drug Discovery (FBDD): As a relatively small and functionalized molecule, it could be used in FBDD screens to identify initial hits against various protein targets. The carboxylic acid can form key hydrogen bond or salt-bridge interactions, while the bromophenyl group explores hydrophobic pockets.

Conclusion

While 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid is not currently described in the scientific literature, its synthesis is feasible through established chemical transformations. This guide provides the necessary theoretical foundation and practical workflows to empower researchers to synthesize, purify, and characterize this novel compound. Its versatile structure holds considerable promise as a building block for the discovery of new therapeutic agents and advanced materials. The protocols and predictions outlined herein form a self-validating framework to ensure the scientific integrity of future work on this and related molecules.

References

  • Bezborodov, V. S. (1987). Synthesis of some derivatives of cyclohexanecarboxylic acid and their mesomorphous characteristics. J. Org. Chem. USSR (Engl. Transl.); (United States), 23:6. [Link]

  • PubChem. (n.d.). 1-(3-Bromo-4-fluorophenyl)-4-oxocyclohexanecarboxylic Acid. PubChem Compound Database. Retrieved from [Link]

  • NIST. (n.d.). Cyclohexanecarboxylic acid, TMS derivative. NIST Chemistry WebBook. Retrieved from [Link]

  • Wikipedia. (n.d.). Cyclohexanecarboxylic acid. Retrieved from [Link]

  • ChemSynthesis. (n.d.). 4-bromo-3-oxocyclohexanecarboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 1-(3-Bromophenyl)cyclohexane-1-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

  • Journal of the American Chemical Society. (n.d.). New Compounds. Derivatives of Cyclohexanecarboxylic Acid. Retrieved from [Link]

  • PubChem. (n.d.). Cyclohexanecarboxylic acid. PubChem Compound Database. Retrieved from [Link]

  • ResearchGate. (n.d.). A Practical Telescoped Three-Step Sequence for the Preparation of (1 R ,2 R )-2-(4-Bromobenzoyl)cyclohexanecarboxylic Acid. Retrieved from [Link]

  • PubChem. (n.d.). 3-Oxocyclohexane-1-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

  • ChemSynthesis. (n.d.). 1-bromocyclohexanecarboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 4-Oxocyclohexanecarboxylic acid. PubChem Compound Database. Retrieved from [Link]

  • PubChem. (n.d.). 1,4-Cyclohexanedicarboxylic acid. PubChem Compound Database. Retrieved from [Link]

  • PubChem. (n.d.). 4-Bromo-3-oxocyclohexanecarboxylic acid. PubChem Compound Database. Retrieved from [Link]

  • MDPI. (2020). Synthesis and In Vitro Anticancer Activity of Novel 4-Aryl-3-(4-methoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-b]pyridines. Molecules, 25(1), 123. [Link]

  • MDPI. (2023). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Pharmaceuticals, 16(11), 1599. [Link]

  • PubChem. (n.d.). Cyclohexanecarboxylic acid, 1-bromo-2-oxo-, ethyl ester. PubChem Compound Database. Retrieved from [Link]

  • YouTube. (2023). 1-methylcyclohexane carboxylic acid synthesis. Dr. Tania CS. [Link]

  • Oakwood Chemical. (n.d.). 1-(4-Bromophenyl)-4-oxocyclohexanecarboxylic acid. Retrieved from [Link]

  • American Elements. (n.d.). Carboxylic Acids. Retrieved from [Link]

  • Google Patents. (n.d.). CN103232340A - Synthesis method of 3-oxocyclobutanecarboxylic acid.
  • Chemistry Central. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 57. [Link]

  • MDPI. (2022). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties. Molecules, 27(19), 6608. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Scalable Synthesis of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid is a valuable building block in medicinal chemistry and drug development. Its substituted cyc...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid is a valuable building block in medicinal chemistry and drug development. Its substituted cyclohexanone core is a prevalent motif in a wide range of biologically active molecules. The presence of the bromophenyl group provides a versatile handle for further functionalization, particularly through palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse compound libraries for lead optimization.

This document provides detailed application notes and scalable synthesis protocols for 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. The proposed synthetic strategy is designed for scalability, robustness, and efficiency, making it suitable for both academic research and industrial drug development settings. The protocols are presented with an emphasis on the underlying chemical principles and the rationale for the chosen experimental conditions, ensuring both technical accuracy and practical utility.

Synthetic Strategy: A Michael-Dieckmann Approach

A number of synthetic routes can be envisioned for the construction of the target molecule. While the Robinson annulation is a classic method for forming six-membered rings, a sequential Michael addition and Dieckmann condensation approach offers greater control and is often more amenable to scale-up. This strategy involves the initial formation of a linear precursor through a Michael addition, which is then cyclized in a separate step to form the desired cyclohexanone ring.

The overall synthetic workflow is depicted below:

Synthetic_Workflow A Ethyl (4-bromophenyl)acetate C Michael Adduct (Diethyl 2-(4-bromophenyl)-2-cyanoethylmalonate) A->C Michael Addition B Acrylonitrile B->C D Hydrolyzed Intermediate (Diethyl 4-(4-bromophenyl)heptanedioate) C->D Hydrolysis & Decarboxylation E Cyclized Product (Ethyl 1-(4-bromophenyl)-3-oxocyclohexanecarboxylate) D->E Dieckmann Condensation F Final Product (1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid) E->F Hydrolysis & Decarboxylation

Caption: Overall synthetic workflow for 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

Part 1: Synthesis of Diethyl 4-(4-bromophenyl)heptanedioate (Michael Adduct Intermediate)

The first key step is a Michael addition of ethyl (4-bromophenyl)acetate to acrylonitrile. This reaction forms the carbon backbone of the target molecule. Sodium ethoxide is a suitable base for this transformation, as it is inexpensive and effective for generating the enolate of the starting ester. The subsequent hydrolysis of the nitrile and decarboxylation leads to the desired pimelate derivative.

Protocol 1: Michael Addition and Hydrolysis

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMolesPurity
Ethyl (4-bromophenyl)acetate243.09100 g0.411≥98%
Acrylonitrile53.0624.1 g0.454≥99%
Sodium Ethoxide68.0530.8 g0.452≥95%
Ethanol (anhydrous)46.07500 mL-200 proof
Diethyl Ether74.12500 mL-Anhydrous
Hydrochloric Acid (conc.)36.46As needed-37%
Sulfuric Acid (conc.)98.08200 mL-98%
Water18.02As needed-Deionized

Step-by-Step Procedure:

  • Reaction Setup: Equip a 2 L three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

  • Base Addition: Charge the flask with 500 mL of anhydrous ethanol and sodium ethoxide (30.8 g). Stir the mixture until the sodium ethoxide is fully dissolved.

  • Enolate Formation: To the stirred solution, add ethyl (4-bromophenyl)acetate (100 g) dropwise via the dropping funnel over 30 minutes. The reaction mixture may turn slightly yellow.

  • Michael Addition: After the addition is complete, add acrylonitrile (24.1 g) dropwise, maintaining the internal temperature below 30 °C. An ice bath may be used for cooling if necessary.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up: Once the reaction is complete, neutralize the mixture with concentrated hydrochloric acid until it is slightly acidic (pH ~6).

  • Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

  • Extraction: To the residue, add 500 mL of water and extract with diethyl ether (3 x 200 mL). Combine the organic layers, wash with brine (200 mL), and dry over anhydrous sodium sulfate.

  • Concentration: Remove the diethyl ether by rotary evaporation to yield the crude Michael adduct.

  • Hydrolysis and Decarboxylation: To the crude adduct, add a mixture of 200 mL of concentrated sulfuric acid and 200 mL of water. Heat the mixture to reflux (approximately 110-120 °C) for 8 hours.

  • Isolation: Cool the reaction mixture to room temperature and pour it into 1 L of ice-water. The product will precipitate as a solid. Collect the solid by filtration, wash with cold water until the washings are neutral, and dry under vacuum to afford diethyl 4-(4-bromophenyl)heptanedioate.

Expected Yield: 75-85%

Part 2: Dieckmann Condensation and Final Product Formation

The synthesized pimelate derivative is then cyclized via an intramolecular Dieckmann condensation to form the β-keto ester. Sodium hydride is a strong, non-nucleophilic base that is well-suited for this transformation, ensuring efficient enolate formation and cyclization. The final step involves the hydrolysis of the ester and decarboxylation to yield the target 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

Protocol 2: Dieckmann Condensation, Hydrolysis, and Decarboxylation

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMolesPurity
Diethyl 4-(4-bromophenyl)heptanedioate385.28100 g0.260-
Sodium Hydride24.007.5 g0.31360% dispersion in oil
Toluene (anhydrous)92.14500 mL-≥99.8%
Hydrochloric Acid (conc.)36.46As needed-37%
Sodium Hydroxide40.0020.8 g0.520≥97%
Water18.02500 mL-Deionized
Ethyl Acetate88.11500 mL-Reagent grade

Step-by-Step Procedure:

  • Reaction Setup: Equip a 2 L three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

  • Base Preparation: Carefully wash the sodium hydride (7.5 g of 60% dispersion) with anhydrous hexanes to remove the mineral oil. Suspend the washed sodium hydride in 200 mL of anhydrous toluene.

  • Substrate Addition: Dissolve diethyl 4-(4-bromophenyl)heptanedioate (100 g) in 300 mL of anhydrous toluene and add it dropwise to the sodium hydride suspension over 1 hour. The reaction is exothermic, and hydrogen gas will evolve.

  • Cyclization: After the addition is complete, heat the reaction mixture to reflux (approximately 110 °C) for 4 hours.

  • Quenching: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of 10% aqueous hydrochloric acid until the gas evolution ceases and the mixture is acidic (pH ~2).

  • Extraction: Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 150 mL). Combine the organic layers, wash with brine (150 mL), and dry over anhydrous sodium sulfate.

  • Concentration: Remove the solvent under reduced pressure to yield the crude β-keto ester.

  • Saponification: To the crude β-keto ester, add a solution of sodium hydroxide (20.8 g) in 500 mL of water. Heat the mixture to reflux for 4 hours to hydrolyze the ester.

  • Acidification and Decarboxylation: Cool the reaction mixture to 0 °C and acidify with concentrated hydrochloric acid to pH 1. The carboxylic acid will precipitate. Gently heat the mixture to 50-60 °C for 1 hour to ensure complete decarboxylation.

  • Isolation and Purification: Cool the mixture to room temperature and collect the solid product by filtration. Wash the solid with cold water and dry under vacuum. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Expected Yield: 70-80%

Dieckmann_Mechanism Substrate Diethyl 4-(4-bromophenyl)heptanedioate Enolate Enolate Intermediate Substrate->Enolate  NaH, Toluene   Cyclized_Intermediate Cyclized β-keto ester anion Enolate->Cyclized_Intermediate Intramolecular Nucleophilic Acyl Substitution Product Ethyl 1-(4-bromophenyl)-3-oxocyclohexanecarboxylate Cyclized_Intermediate->Product  H+ Workup  

Caption: Simplified mechanism of the Dieckmann condensation step.

Safety Considerations

  • Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas. Handle in a fume hood under an inert atmosphere.

  • Acrylonitrile: Is toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

  • Concentrated Acids and Bases: Are corrosive. Handle with appropriate PPE, including gloves, lab coat, and safety glasses.

Conclusion

The presented two-part synthetic protocol, based on a Michael addition followed by a Dieckmann condensation, provides a scalable and robust route to 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. The use of readily available and cost-effective reagents makes this strategy amenable to large-scale production. The detailed step-by-step procedures and explanations of the underlying chemical principles are intended to enable researchers and drug development professionals to successfully implement this synthesis in their laboratories.

References

  • Robinson, R. (1935). Experiments on the synthesis of substances related to the sterols. Part II. A new general method for the synthesis of substituted cyclohexenones. Journal of the Chemical Society (Resumed), 1285-1288.
  • Frank, P. V., Kalluraya, B., & Shetty, S. (2011). Microwave Assisted Robinson's Annulation: Synthesis of some novel cyclohexenones under solvent free conditions. Der Pharmacia Lettre, 3(3), 388-392.
  • Master Organic Chemistry. (2018). The Robinson Annulation. Retrieved from [Link]

  • Dieckmann Reaction. (n.d.). In Name Reactions in Organic Synthesis (pp. 144-146). Cambridge University Press.
  • ResearchGate. (n.d.). Robinson Annulation. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Michael Addition. Retrieved from [Link]

  • Organic Reactions. (n.d.). The Dieckmann Condensation. Retrieved from [Link]

  • Chemical Synthesis Database. (2025). 4-bromo-3-oxocyclohexanecarboxylic acid. Retrieved from [Link]

  • Organic Chemistry Portal. (2005). Michael additions catalyzed by phosphines. An overlooked synthetic method. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Dieckmann Condensation. Retrieved from [Link]

  • Organic Chemistry Portal. (2004). Stereoselective Synthesis of Tetrahydrofurans via the Palladium-Catalyzed Reaction of Aryl Bromides with γ-Hydroxy Alkenes: Evidence for an Unusual Intramolecular Olefin Insertion into a Pd(Ar)(OR) Intermediate. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Retrieved from [Link]

  • YouTube. (2018). Dieckmann Condensation Reaction Mechanism. Retrieved from [Link]

Application

Application Notes and Protocols: Reductive Amination of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid

For: Researchers, scientists, and drug development professionals. Introduction Reductive amination stands as a cornerstone transformation in modern organic synthesis, particularly within the pharmaceutical and agrochemic...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Introduction

Reductive amination stands as a cornerstone transformation in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its capacity to forge carbon-nitrogen bonds with high efficiency and control makes it an indispensable tool for the construction of diverse amine scaffolds from readily available carbonyl compounds.[1][2] This application note provides a detailed guide to the reductive amination of the ketone group in 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid, a substrate of interest due to its bifunctional nature, containing both a ketone and a carboxylic acid. The presence of these two functionalities necessitates careful selection of reagents and conditions to achieve selective amination of the ketone without undesired side reactions.

The resulting 3-amino-1-(4-bromophenyl)cyclohexanecarboxylic acid derivatives are valuable building blocks in medicinal chemistry. The strategic placement of the amino group, the carboxylic acid, and the bromophenyl moiety offers multiple points for further chemical elaboration, enabling the exploration of vast chemical space in drug discovery programs.

This document will delve into the mechanistic underpinnings of reductive amination, provide detailed, field-proven protocols using various reducing agents, and offer guidance on the analysis and characterization of the resulting products. The protocols are designed to be robust and reproducible, empowering researchers to confidently apply these methods in their own laboratories.

Mechanistic Overview: The Pathway to Amination

Reductive amination is a two-part process that first involves the formation of an imine or iminium ion intermediate from a ketone or aldehyde and an amine, followed by the reduction of this intermediate to the corresponding amine.[1][2] The reaction is typically performed under neutral or slightly acidic conditions, which are crucial for facilitating both the initial nucleophilic addition of the amine to the carbonyl and the subsequent dehydration to the imine.

Reductive_Amination_Mechanism

Caption: General mechanism of reductive amination.

The choice of reducing agent is critical for the success of the reaction. The ideal reagent should selectively reduce the iminium ion in the presence of the starting ketone.[3] This selectivity prevents the wasteful reduction of the carbonyl starting material to an alcohol. Commonly employed reducing agents that fulfill this requirement include sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃).[4][5]

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride

Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for the reductive amination of ketones.[4][6][7] It is less toxic than sodium cyanoborohydride and often provides better yields with fewer side products.

Materials:

  • 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

  • Amine (e.g., benzylamine, morpholine, etc.)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[7]

  • Acetic acid (optional, as a catalyst)[7]

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid (1.0 equiv).

  • Dissolve the ketone in DCE or THF (approximately 0.1-0.2 M concentration).

  • Add the desired amine (1.1-1.5 equiv).

  • If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1-1.5 equiv) to liberate the free amine.

  • (Optional) Add a catalytic amount of acetic acid (0.1 equiv). This can accelerate the reaction, particularly with less reactive ketones.[7]

  • Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.

  • Add sodium triacetoxyborohydride (1.5-2.0 equiv) portion-wise over 10-15 minutes. The addition may be exothermic.

  • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Be cautious as gas evolution (hydrogen) may occur.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: Reductive Amination using Sodium Cyanoborohydride

Sodium cyanoborohydride is another widely used reducing agent for reductive aminations.[3][8][9] It is particularly effective at slightly acidic pH, where the rate of iminium ion reduction is significantly faster than the reduction of the ketone.[3][10]

Materials:

  • 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

  • Amine (e.g., ammonium acetate for primary amine synthesis)

  • Sodium cyanoborohydride (NaBH₃CN)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Acetic acid

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • In a round-bottom flask, dissolve 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid (1.0 equiv) and the amine or ammonium acetate (2.0-3.0 equiv) in methanol or ethanol.

  • Adjust the pH of the solution to approximately 6-7 by the dropwise addition of acetic acid.

  • Add sodium cyanoborohydride (1.2-1.5 equiv) to the solution.

  • Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, carefully add saturated aqueous sodium bicarbonate solution to quench the reaction and neutralize the acid.

  • Concentrate the mixture under reduced pressure to remove the bulk of the alcohol solvent.

  • Extract the aqueous residue with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent.

  • Purify the crude product by column chromatography or other suitable methods.

Alternative Reductive Amination Methods

While hydride reagents are common, other methods can also be employed:

  • Catalytic Hydrogenation: This is a green and efficient method utilizing a metal catalyst (e.g., Pd/C, PtO₂) and hydrogen gas.[1][11][12] However, care must be taken as the bromophenyl group may be susceptible to dehalogenation under certain hydrogenation conditions.

  • Leuckart-Wallach Reaction: This method uses formic acid or its derivatives as both the reducing agent and the source of the aminating agent (in the case of formamide or ammonium formate).[13][14][15][16] It typically requires high temperatures.[13]

  • Borane-Amine Complexes: Reagents like borane-pyridine or 2-picoline borane are stable, easy-to-handle alternatives to other hydride reagents.[11][17][18][19]

Experimental_Workflow

Caption: General experimental workflow for reductive amination.

Data Presentation and Characterization

Successful reductive amination can be confirmed by a suite of analytical techniques.

Analytical TechniqueExpected Observations for Product Formation
¹H NMR Disappearance of the ketone alpha-proton signals. Appearance of new signals corresponding to the protons on the carbon bearing the newly formed C-N bond and protons on the amine substituent.
¹³C NMR Disappearance of the ketone carbonyl signal (typically >200 ppm). Appearance of a new signal for the carbon of the C-N bond (typically in the 40-70 ppm range).
Mass Spectrometry Observation of the molecular ion peak corresponding to the expected mass of the aminated product.
FT-IR Disappearance of the ketone C=O stretching frequency (around 1715 cm⁻¹). Appearance of N-H stretching bands (for primary and secondary amines) around 3300-3500 cm⁻¹.
HPLC A new peak with a different retention time from the starting material, indicating the formation of a new compound. Purity can also be assessed.

Troubleshooting and Key Considerations

  • Low Yield: If the reaction yield is low, consider increasing the reaction time or temperature (moderately). Ensure the quality of the reagents, particularly the reducing agent, which can be sensitive to moisture. The pH of the reaction is also crucial, especially when using sodium cyanoborohydride.

  • Side Reactions: The primary side reaction is the reduction of the starting ketone to the corresponding alcohol. This is more likely if the reducing agent is too reactive or if the iminium ion formation is slow. Using a milder reducing agent like NaBH(OAc)₃ can mitigate this.[6]

  • Dialkylation: When using primary amines, dialkylation to form a tertiary amine can sometimes occur. Using a stepwise procedure where the imine is pre-formed before the addition of the reducing agent can sometimes minimize this.[7]

  • Substrate Solubility: 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid may have limited solubility in some organic solvents. A co-solvent system or gentle heating may be necessary to achieve a homogeneous solution.

Conclusion

The reductive amination of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid is a versatile and powerful method for the synthesis of novel amino acid derivatives. By carefully selecting the appropriate amine, reducing agent, and reaction conditions, researchers can efficiently generate a library of compounds for further investigation in drug discovery and development. The protocols outlined in this application note provide a solid foundation for successfully carrying out this important transformation.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Wikipedia. (2023). Eschweiler–Clarke reaction. [Link]

  • Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. [Link]

  • Feng, G., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 28(15), 5729. [Link]

  • YouTube. (2022). Eschweiler-Clarke Reaction. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). The Journal of Organic Chemistry, 61(11), 3849-3862. [Link]

  • YouTube. (2020). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. [Link]

  • Common Organic Chemistry. Sodium Cyanoborohydride. [Link]

  • Organic Syntheses. Reductive Amination with Sodium Cyanoborohydride: N,N-Dimethylcyclohexylamine. [Link]

  • Pelter, A., Rosser, R. M., & Mills, S. (1984). Reductive aminations of ketones and aldehydes using borane–pyridine. Journal of the Chemical Society, Perkin Transactions 1, 717-720. [Link]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Sharma, P., & Kumar, A. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. ChemistrySelect, 8(4), e202203972. [Link]

  • Semantic Scholar. (1949). STUDIES ON THE LEUCKART REACTION. [Link]

  • YouTube. (2020). 09.10 Reductive Amination. [Link]

  • ResearchGate. (2011). Reductive amination with 5-ethyl-2-methylpyridine borane. [Link]

  • Organic Chemistry Portal. Sodium cyanoborohydride. [Link]

  • ResearchGate. (2013). Intermolecular reductive amination of amino acid- derived b... [Link]

  • ACS GCI Pharmaceutical Roundtable. Reductive Amination. [Link]

  • ResearchGate. (2011). Boron reagents for reductive amination. [Link]

  • ResearchGate. (2019). Reductive amination of various keto acids with different anilines. [Link]

  • Wang, Y., et al. (2020). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Catalysts, 10(10), 1139. [Link]

  • Organic Chemistry Portal. α-Picoline-borane, 2-Methylpyridine borane, PICB. [Link]

  • University of North Texas. (1949). THE MECHANISM OF THE LEUCKART REACTION. [Link]

  • Wikipedia. (2023). Leuckart reaction. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • Wikipedia. (2023). Reductive amination. [Link]

  • Chemistry LibreTexts. (2023). Reductive Amination. [Link]

  • SciSpace. (2021). Hydroboration and reductive amination of ketones and aldehydes with HBpin by a bench stable Pd(II)-catalyst. [Link]

  • Kalita, A., Sarmah, B., & Deka, R. C. (2021). Hydroboration and reductive amination of ketones and aldehydes with HBpin by a bench stable Pd(ii)-catalyst. Organic & Biomolecular Chemistry, 19(30), 6649-6659. [Link]

  • Avenoza, A., Busto, J. H., Corzana, F., Peregrina, J. M., & Zurbano, M. M. (2002). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 13(2), 215-222. [Link]

  • Master Organic Chemistry. Reduction of aromatic ketones to alkanes with Pd/C and hydrogen. [Link]

  • Ashenhurst, J. (2011). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. [Link]

  • Google Patents. (2012). CN102060717B - The synthetic method of the bromophenol of 3 amino 4.
  • Macmillan Group. (2005). Enantioselective Organocatalytic Reductive Amination. [Link]

  • Somerville, R. J., Trowse, J. R., & Dixon, D. J. (2018). A practical catalytic reductive amination of carboxylic acids. Chemical Science, 9(31), 6549-6555. [Link]

  • DePorre, Y., et al. (2015). TiF4-mediated, one-pot, reductive amination of carboxylic acids with borane–ammonia. Tetrahedron Letters, 56(39), 5324-5326. [Link]

  • Google Patents. (2011). CN102060717A - The synthetic method of 3-amino-4-bromophenol.
  • The Royal Society of Chemistry. (2018). A Practical Catalytic Reductive Amination of Carboxylic Acids. [Link]

  • Somerville, R. J., Trowse, J. R., & Dixon, D. J. (2018). A practical catalytic reductive amination of carboxylic acids. Chemical Science, 9(31), 6549-6555. [Link]

  • MDPI. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. [Link]

  • Al-Adiwish, W. M., & Al-Azani, M. M. (2011). A simple three-component synthesis of 3-amino-5-arylpyridazine-4-carbonitriles. Molecules, 16(12), 10118-10126. [Link]

Sources

Method

Application Note: Precision Esterification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid

This Application Note is designed for researchers and process chemists dealing with the esterification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid . The presence of a quaternary carbon center at the site of este...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists dealing with the esterification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid . The presence of a quaternary carbon center at the site of esterification, combined with a potentially sensitive 3-oxo (ketone) group , presents a specific set of synthetic challenges that render standard "textbook" protocols suboptimal.

Executive Summary & Strategic Analysis

The target molecule features three critical structural motifs that dictate the synthetic strategy:

  • Quaternary Carboxylic Acid: The carboxyl group is attached to C1, which is also bonded to a phenyl ring and two ring carbons. This creates significant steric hindrance , severely retarding the rate of nucleophilic attack at the carbonyl carbon (the rate-limiting step in Fischer esterification).

  • 3-Oxo Group (Ketone): While generally stable, ketones can form ketals (acetals) under the dehydrating acidic conditions of Fischer esterification (e.g., MeOH/H₂SO₄), leading to impurity profiles that are difficult to purify.[1]

  • Aryl Bromide: A robust handle for downstream cross-coupling (Suzuki/Buchwald), stable under standard esterification conditions.[1]

Recommendation:

  • Primary Method (Lab Scale/High Yield): Base-Promoted Alkylation .[1] This method completely bypasses the steric hindrance at the carbonyl carbon by shifting the electrophilic site to the alkyl halide.

  • Secondary Method (Scale-Up): Acid Chloride Activation via Oxalyl Chloride . Necessary if the desired ester group is complex or if alkyl halides are unavailable.

  • Not Recommended: Standard Fischer Esterification (Refluxing Alcohol/Acid) due to slow kinetics and ketalization risk.[1]

Decision Matrix & Pathway Selection

The following logic flow illustrates the selection process based on the desired ester (


) and scale.

EsterificationStrategy Start Target: 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid Decision Select Ester Group (R') Start->Decision Simple Simple Alkyl (Me, Et, Bn) Decision->Simple Primary Route Complex Complex/Hindered Alcohol (t-Bu, chiral) Decision->Complex Secondary Route MethodA METHOD A: Alkylation (Cs2CO3 + Alkyl Halide) *Bypasses Sterics* Simple->MethodA Best Yield MethodB METHOD B: Acid Chloride ((COCl)2 / DMF cat.) *For Scale-Up* Simple->MethodB Alternative Complex->MethodB If Robust MethodC METHOD C: Steglich Coupling (DCC/DMAP) *Mild Conditions* Complex->MethodC If Acid Sensitive

Figure 1: Strategic decision tree for selecting the optimal esterification protocol.

Detailed Protocols

Protocol A: Base-Promoted Alkylation (The "Steric Bypass")

Best For: Methyl, Ethyl, Benzyl, and Allyl esters.[1] Mechanism:


 displacement. The sterically hindered carboxylate acts as the nucleophile, attacking the unhindered alkyl halide. The steric bulk of the acid does not impede the reaction.

Reagents:

  • Substrate: 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid (1.0 eq)[1]

  • Base: Cesium Carbonate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    ) or Potassium Carbonate (
    
    
    
    ) (1.5 eq)
  • Electrophile: Methyl Iodide (MeI) or Ethyl Iodide (EtI) (1.5 eq)[1]

  • Solvent: DMF (Dimethylformamide) or Acetone (anhydrous)[1]

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of the carboxylic acid in 5 mL of anhydrous DMF.

  • Deprotonation: Add 1.5 mmol of finely ground

    
     (or 
    
    
    
    for faster rates). Stir at Room Temperature (RT) for 15–30 minutes. The mixture may become a suspension.
  • Alkylation: Add 1.5 mmol of the Alkyl Iodide dropwise.

    • Note: For volatile halides like MeI, use a reflux condenser or seal the vessel if pressure rated.

  • Reaction: Stir at RT. Monitor by TLC or LCMS.

    • Time: typically 2–4 hours. The reaction is driven by the precipitation of KI/CsI.

  • Workup:

    • Dilute the reaction mixture with EtOAc (30 mL).

    • Wash with Water (3 x 10 mL) to remove DMF.[1]

    • Wash with Brine (1 x 10 mL).[1]

    • Dry over ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      , filter, and concentrate.[2]
      
  • Purification: Usually yields >95% pure product. If necessary, purify via silica gel chromatography (Hexanes/EtOAc).[1]

Why this works: The reaction occurs at the oxygen atom, far removed from the quaternary carbon center.

Protocol B: Activation via Acid Chloride (Oxalyl Chloride)

Best For: Coupling with phenols, complex alcohols, or when the alkyl halide is unstable. Critical Insight: Thionyl chloride (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


) is often too harsh and can cause 

-chlorination of the ketone. Oxalyl chloride with catalytic DMF is milder and generates the Vilsmeier reagent to activate the hindered acid.

Reagents:

  • Substrate (1.0 eq)[1]

  • Oxalyl Chloride (1.2 eq)[1]

  • DMF (Catalytic, 2–3 drops)[1]

  • Dichloromethane (DCM, anhydrous)[1]

  • Target Alcohol (1.2 eq)[1]

  • Base: Pyridine or Triethylamine (2.0 eq)[1]

Step-by-Step Procedure:

  • Activation: Dissolve the acid in anhydrous DCM under Nitrogen/Argon. Add catalytic DMF (essential for hindered acids).[1]

  • Chlorination: Cool to 0°C. Add Oxalyl Chloride dropwise. Allow to warm to RT and stir for 1–2 hours.

    • Observation: Gas evolution (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
      , 
      
      
      
      ,
      
      
      ) confirms reaction.
  • Evaporation (Crucial): Concentrate the reaction mixture to dryness under reduced pressure to remove excess oxalyl chloride and HCl. Do not skip this step.

  • Esterification: Redissolve the crude acid chloride in fresh DCM.

  • Addition: Add the Target Alcohol and Pyridine. Stir at RT for 2–6 hours.

  • Workup: Wash with 1N HCl (to remove pyridine), then Sat.

    
    , then Brine.
    
Protocol C: Fischer Esterification (The "Risk" Route)

Context: Included for comparison but not recommended due to the risk of forming the dimethyl ketal at the 3-position.

Mechanism: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">



Risk:[3][4][5][6] The 3-oxo group can react with MeOH/H+ to form the ketal:
ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

Mitigation: If you must use this method (e.g., cost constraints), use a Dean-Stark trap (with Benzene/Toluene) to remove water, pushing the equilibrium to the ester, but carefully monitor the ketone signal via NMR. If the ketal forms, it can be hydrolyzed back to the ketone by treating the isolated product with aqueous Acetone/HCl.

Analytical Validation

When validating the product, look for these specific markers to ensure the integrity of the core scaffold.

Analytical MethodDiagnostic SignalConfirmation
1H NMR ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

3.6–3.7 ppm (s, 3H)
Confirms Methyl Ester formation (if MeI used).
1H NMR ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

7.4–7.6 ppm (m, 4H)
Confirms integrity of 4-Bromophenyl group (AA'BB' system).
13C NMR ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

~205–210 ppm
CRITICAL: Confirms the Ketone (C=O) is intact (not a ketal).
13C NMR ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

~170–175 ppm
Confirms Ester Carbonyl.
IR Spectroscopy ~1735 cm⁻¹ (Ester) vs ~1715 cm⁻¹ (Ketone)Two distinct carbonyl stretches should be visible.

References

  • Neises, B., & Steglich, W. (1978).[1][7] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[1] [1]

  • Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.).[1] Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

  • Pfeffer, P. E., & Silbert, L. S. (1976).[1] Esterification of Sterically Hindered Carboxylic Acids. The Journal of Organic Chemistry, 41(8), 1373–1379.

  • Goossen, L. J., & Dougherty, A. (2008).[1] Thionyl Chloride.[8][9][10][11][12] e-EROS Encyclopedia of Reagents for Organic Synthesis. [1]

Sources

Application

Chiral Engineering of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid: A Modular Platform for Drug Discovery

Application Note: AN-2026-CHIRAL Executive Summary The scaffold 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid (1) represents a "privileged structure" in medicinal chemistry, offering a quaternary chiral center at C1...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-CHIRAL

Executive Summary

The scaffold 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid (1) represents a "privileged structure" in medicinal chemistry, offering a quaternary chiral center at C1 and orthogonal functional handles (carboxylic acid, ketone, and aryl bromide). This application note details a robust workflow for the preparation of enantiopure derivatives, essential for structure-activity relationship (SAR) studies in analgesic and anti-inflammatory drug programs.

We present a validated route for:

  • Optical Resolution of the parent acid to >99% ee.

  • Diastereoselective Reduction of the C3 ketone to access specific stereoisomers.

  • Chemoselective Functionalization of the aryl bromide via Suzuki-Miyaura cross-coupling.

Strategic Workflow

The following flowchart illustrates the divergent synthesis strategy, prioritizing the establishment of the C1 quaternary center before manipulating the C3 ketone or the aryl bromide.

ChiralWorkflow Start Racemic 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic Acid Resolution Optical Resolution (Salt Crystallization) Start->Resolution Chiral Amine EnantiomerA (S)-Enantiomer (>99% ee) Resolution->EnantiomerA Crystallization EnantiomerB (R)-Enantiomer (Recycle/Use) Resolution->EnantiomerB Mother Liquor Reduction Diastereoselective Reduction (CBS Catalyst / KRED) EnantiomerA->Reduction Ketone Reduction Alcohol Chiral Alcohol (C1 fixed, C3 new center) Reduction->Alcohol dr > 20:1 Coupling Suzuki-Miyaura Coupling (Biaryl Formation) Alcohol->Coupling Ar-Br Functionalization Final Final Chiral Drug Candidate Coupling->Final

Figure 1: Strategic workflow for the desymmetrization and functionalization of the target scaffold.

Protocol 1: Optical Resolution via Diastereomeric Salt Formation

Direct asymmetric synthesis of quaternary centers is challenging. Classical resolution using chiral amines remains the most scalable and cost-effective method for this carboxylic acid scaffold.

Mechanistic Insight

The carboxylic acid at C1 forms a diastereomeric salt with a chiral base. The presence of the rigid phenyl ring and the chair conformation of the cyclohexane facilitates efficient packing differences between the


-salt and 

-salt, allowing for separation by fractional crystallization.
Materials
  • Substrate: Racemic 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

  • Resolving Agent:

    
    -Phenylethylamine (PEA) or 
    
    
    
    -Phenylethylamine.
  • Solvent: Ethanol/Water (9:1 v/v).

Step-by-Step Methodology
  • Salt Formation: Dissolve 10.0 g (33.6 mmol) of racemic acid in 150 mL of hot Ethanol/Water (9:1). Slowly add 0.5 equivalents (16.8 mmol) of

    
    -PEA.
    
    • Note: Using 0.5 eq (the "Pope-Peachey" method) maximizes theoretical yield of the desired enantiomer precipitate.

  • Crystallization: Allow the solution to cool slowly to room temperature over 4 hours, then refrigerate at 4°C overnight.

  • Filtration: Filter the white precipitate. This is the diastereomeric salt enriched in one enantiomer (typically the (

    
    )-acid/(
    
    
    
    )-amine salt, subject to X-ray confirmation).
  • Recrystallization: Recrystallize the wet cake from hot ethanol (approx. 10 mL/g) until constant melting point and optical rotation are achieved.

  • Liberation of Free Acid: Suspend the purified salt in EtOAc and wash with 1N HCl (2x). Dry the organic layer over MgSO₄ and concentrate.

Validation Criteria:

  • Chiral HPLC: Chiralpak AD-H column, Hexane/IPA/TFA (90:10:0.1).

  • Target: >99% ee.

Protocol 2: Diastereoselective Reduction (C3 Ketone)

Once the C1 center is fixed, the C3 ketone offers a handle to introduce a second stereocenter. We utilize the Corey-Bakshi-Shibata (CBS) Reduction to achieve high diastereoselectivity (cis/trans ratio) and maintain enantiopurity.

Experimental Design

The bulky 4-bromophenyl group at C1 imposes steric bias. Using an


-Me-CBS catalyst typically directs hydride attack from the less hindered face, yielding the trans-alcohol (relative to the phenyl ring) as the major product.
Protocol
  • Setup: Flame-dry a 100 mL Schlenk flask under Argon.

  • Reagents: Charge (S)-Enantiomer acid (1.0 eq, protected as methyl ester to prevent catalyst deactivation) and

    
    -Me-CBS catalyst (0.1 eq) in anhydrous THF.
    
  • Reduction: Cool to -20°C. Add Borane-THF complex (BH₃·THF, 1.0 M, 0.6 eq) dropwise over 30 minutes.

  • Quench: Stir for 2 hours, then quench with MeOH.

  • Workup: Standard aqueous workup. Purify via flash chromatography.

Data Summary: Reduction Efficiency
MethodReagentYielddr (cis:trans)Comments
NaBH₄ Sodium Borohydride92%60:40Poor diastereocontrol; difficult separation.
L-Selectride Lithium tri-sec-butylborohydride88%95:5Kinetic control; favors cis-alcohol (axial attack).
CBS Reduction (R)-Me-CBS / BH₃85%5:95Thermodynamic-like control; favors trans-alcohol.

Protocol 3: Chemoselective Suzuki-Miyaura Coupling

The 4-bromophenyl moiety is stable throughout resolution and reduction. It is now activated to generate a library of biphenyl derivatives.

Reaction Scheme


Protocol
  • Mix: Combine the chiral bromophenyl intermediate (1.0 eq), Aryl boronic acid (1.5 eq), and

    
     (2.0 eq) in Dioxane/Water (4:1).
    
  • Catalyst: Add

    
     (5 mol%).
    
  • Conditions: Degas with Argon for 10 mins. Heat to 80°C for 6 hours.

  • Purification: The carboxylic acid moiety may require acidification during workup if not protected.

Quality Control & Analytical Standards

Chiral HPLC Method

To ensure the integrity of the protocols, the following method is established for the separation of the parent acid enantiomers.

  • Column: Daicel Chiralpak AD-H (

    
     mm, 5 µm).
    
  • Mobile Phase:

    
    -Hexane : Isopropanol : Trifluoroacetic acid (90 : 10 : 0.1).
    
  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

  • Retention Times (Approx):

    • (

      
      )-Enantiomer: 8.4 min
      
    • (

      
      )-Enantiomer: 11.2 min
      
Crystallographic Assignment

Absolute configuration should be confirmed by single-crystal X-ray diffraction (XRD) of the diastereomeric salt. The heavy bromine atom provides excellent anomalous scattering for absolute structure determination (Flack parameter).

References

  • Review of Chiral Resolution

    • Faigl, F., Fogassy, E., et al. "Separation of enantiomers by crystallization." Tetrahedron: Asymmetry, 2008. Link

  • CBS Reduction Methodology

    • Corey, E. J., & Helal, C. J. "Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method." Angewandte Chemie International Edition, 1998. Link

  • Suzuki Coupling on Bromophenyl Acids

    • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995. Link

  • Analogous Scaffold Synthesis (Tramadol/Tapentadol Precursors): Flick, K., et al. "Prodrugs of the analgesic tramadol." Bioorganic & Medicinal Chemistry Letters, 2018. (Contextual grounding for cyclohexyl-aryl scaffolds).

Disclaimer: All protocols involve hazardous chemicals. Standard PPE and fume hood usage are mandatory. Optimization may be required based on specific scale and equipment.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

Welcome to the technical support guide for the purification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. This document is designed for researchers, medicinal chemists, and process development professionals who a...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. This document is designed for researchers, medicinal chemists, and process development professionals who are handling this keto-acid intermediate. The goal of this guide is to provide practical, in-depth solutions to common purification challenges, moving beyond simple procedural lists to explain the underlying chemical principles that govern success.

The purification of this molecule, which contains a carboxylic acid, a ketone, and a bromophenyl group, presents a unique set of challenges. The interplay between its acidic nature, moderate polarity, and potential for forming various impurities requires a systematic and well-understood approach. This guide offers troubleshooting strategies, detailed protocols, and answers to frequently encountered questions to ensure you can achieve the desired purity for your downstream applications.

Part 1: Troubleshooting Guide

Rapidly diagnose and solve common issues encountered during the purification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid using the table below.

Observed ProblemPotential Cause(s)Recommended Solution(s)
Oiling Out During Recrystallization The compound's melting point is below the boiling point of the chosen solvent. The solution is too concentrated (supersaturated).1. Switch to a lower-boiling point solvent or use a mixed-solvent system. 2. Add a small amount of additional hot solvent until the oil dissolves, then allow for slow cooling. 3. Re-dissolve the oiled-out material in a larger volume of solvent and attempt recrystallization again.
Poor or No Crystal Formation The solution is not sufficiently saturated. The presence of soluble impurities is inhibiting nucleation. The cooling process is too rapid.1. Concentrate the solution by gently boiling off some of the solvent and allow it to cool again. 2. Induce crystallization: Scratch the inner wall of the flask with a glass rod at the meniscus or add a seed crystal of the pure compound. 3. Ensure slow cooling. Allow the flask to cool to room temperature undisturbed before moving it to an ice bath.[1][2]
Low Yield After Recrystallization Too much solvent was used initially. The compound has significant solubility in the solvent even at low temperatures. Premature crystallization occurred during a hot filtration step.1. Use the minimum amount of hot solvent required to fully dissolve the crude product.[1] 2. After slow cooling, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation. 3. If performing a hot filtration, pre-heat the funnel and receiving flask to prevent the product from crashing out on the filter paper.[3]
Compound Streaks on TLC Plate The acidic proton of the carboxylic acid is interacting strongly with the silica gel stationary phase, causing tailing.1. Modify the mobile phase (eluent) by adding a small amount of a volatile acid, such as 0.5-1% acetic acid or formic acid .[4] This suppresses the deprotonation of your compound, leading to sharper spots.
Poor Separation in Column Chromatography The chosen eluent system has insufficient resolving power for the impurities present. The column was improperly packed or overloaded with the crude material.1. Optimize the eluent system using TLC. Test various ratios of polar and non-polar solvents (e.g., ethyl acetate/hexanes) with 0.5% acetic acid.[4] 2. Use a "dry loading" technique: Adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column. This often leads to better band separation.[5]
Product is a Persistent Off-White or Yellow Color Chromophoric (color-causing) impurities are present that co-crystallize with the product.1. Perform a charcoal treatment. Add a small amount of activated carbon to the hot solution during recrystallization, boil for a few minutes, and then perform a hot filtration to remove the charcoal and adsorbed impurities. 2. If color persists, column chromatography is the most effective method for removing colored impurities.[6][7]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most straightforward purification method to try first for this compound?

For most solid organic compounds, recrystallization is the most efficient first-line purification technique.[1][8] It is less labor-intensive and uses less solvent than chromatography. However, if the crude material contains significant amounts of neutral or basic impurities, an acid-base extraction is an exceptionally powerful initial clean-up step before proceeding to a final recrystallization.[9][10]

Q2: How do I select an appropriate solvent for recrystallization?

The ideal recrystallization solvent should dissolve the compound poorly at room temperature but completely at its boiling point.[1][3] For 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid, with its mix of polar (keto-acid) and non-polar (bromophenyl) features, good candidates to screen include:

  • Alcohols (Ethanol, Isopropanol)

  • Esters (Ethyl acetate)

  • Aqueous mixtures (Ethanol/water, Acetone/water)

  • Aromatic hydrocarbons (Toluene) mixed with a non-polar solvent like hexanes.[10][11]

The selection process involves testing the solubility of a small amount of crude material in a small volume of each candidate solvent, both cold and hot.

Q3: When is column chromatography necessary for this molecule?

You should proceed with column chromatography under the following circumstances:

  • Recrystallization fails to remove impurities , as evidenced by techniques like NMR spectroscopy or melting point analysis.

  • The impurities are structurally very similar to the desired product (e.g., isomers or closely related by-products), making separation by solubility difficult.

  • The product is an oil or a low-melting solid that is not amenable to recrystallization.

  • A very high degree of purity (>99.5%) is required, which often necessitates a final chromatographic polishing step.

Q4: Why is it critical to add acid to the eluent during column chromatography of a carboxylic acid?

Silica gel is an acidic adsorbent (pKa ~4-5). When a carboxylic acid like yours (with a similar pKa) passes over the column, an acid-base equilibrium is established. The deprotonated carboxylate anion adsorbs very strongly to the silica, while the protonated acid moves more freely. This constant "sticking and unsticking" results in a broad, streaky elution band (tailing), leading to poor separation and mixed fractions.[4] By adding a stronger, more volatile acid like acetic acid to the eluent, you create an acidic environment that shifts the equilibrium, keeping your compound fully protonated and allowing it to elute as a sharp, well-defined band.

Part 3: Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol assumes ethyl acetate has been identified as a suitable solvent. Adjust the solvent choice based on your screening results.

  • Dissolution: Place the crude 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid in an Erlenmeyer flask. Add a minimal amount of hot ethyl acetate while stirring and heating until the solid just dissolves.

  • Decolorization (Optional): If the solution is highly colored, remove it from the heat, add a very small amount of activated charcoal, and swirl. Re-heat the mixture to boiling for 2-3 minutes.

  • Hot Filtration (if charcoal was used): Pre-heat a clean flask and a glass funnel. Place a fluted filter paper in the funnel and rapidly filter the hot solution to remove the charcoal. This step must be done quickly to prevent premature crystallization.[3]

  • Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals as it allows impurities to remain in the mother liquor.[1][2]

  • Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to induce maximum precipitation of the product.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of ice-cold ethyl acetate to remove any residual mother liquor.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Acid-Base Extraction

This method is excellent for removing neutral or basic impurities.

  • Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane in a separatory funnel.

  • Base Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Cap the funnel and shake gently at first, venting frequently to release the CO₂ gas that evolves. Continue shaking and extract the mixture.

  • Separation: Allow the layers to separate. The deprotonated carboxylate salt of your product will be in the upper aqueous layer, while neutral impurities will remain in the lower organic layer. Drain and save the aqueous layer.[9][12]

  • Repeat Extraction: Extract the organic layer two more times with fresh sodium bicarbonate solution to ensure complete recovery of the acid. Combine all aqueous layers.

  • Acidification: Cool the combined aqueous layers in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise while stirring until the solution is acidic (pH ~2), which will be indicated by the formation of a precipitate.[10]

  • Isolation: Collect the precipitated pure carboxylic acid by vacuum filtration.

  • Washing and Drying: Wash the solid with cold deionized water to remove any inorganic salts and dry thoroughly under vacuum.

Part 4: Purification Workflow Diagram

The following diagram illustrates the logical decision-making process for purifying 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

PurificationWorkflow Crude Crude Product Recrystallization Attempt Recrystallization Crude->Recrystallization Analysis1 Analyze Purity (TLC, NMR, MP) Recrystallization->Analysis1 AcidBase Perform Acid-Base Extraction Analysis1->AcidBase Purity Not OK (Neutral Impurities Suspected) Column Column Chromatography Analysis1->Column Purity Not OK (Similar Impurities) Pure Pure Product Analysis1->Pure Purity OK AcidBase->Recrystallization Follow with Recrystallization Analysis2 Analyze Purity Column->Pure Collect & Combine Pure Fractions

Caption: Decision workflow for purification.

References

  • ResearchGate. (2013). How can I purify carboxylic acid?[Link]

  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. [Link]

  • Reddit. (2019). Isolation of a Carboxylic acid. r/chemhelp. [Link]

  • Schwarz, H. P., Karl, I. E., & Bier, D. M. (1980). The alpha-keto acids of branched-chain amino acids: simplified derivatization for physiological samples and complete separation as quinoxalinols by packed column gas chromatography. Analytical Biochemistry, 108(2), 360–366. [Link]

  • Organic Syntheses. (n.d.). Procedure for silica gel column chromatography. [Link]

  • The Student Room. (2018). How to purify a carboxylic acid by recrystallisation?[Link]

  • Vassar College. (2007). Organic Chemistry Lab: Recrystallization. YouTube. [Link]

  • ResearchGate. (2014). How can I purify fatty acids by column chromatography?[Link]

  • University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. [Link]

  • Leah4sci. (2017). Recrystallization - Organic Chemistry Lab Technique. YouTube. [Link]

  • Organic Syntheses. (n.d.). Procedure for purification by column chromatography. [Link]

  • Chemical Synthesis Database. (2025). 4-bromo-3-oxocyclohexanecarboxylic acid. [Link]

  • ResearchGate. (2025). Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. [Link]

  • The Royal Society of Chemistry. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. [Link]

  • ResearchGate. (n.d.). A Practical Telescoped Three-Step Sequence for the Preparation of (1 R ,2 R )-2-(4-Bromobenzoyl)cyclohexanecarboxylic Acid. [Link]

  • LabXchange. (2020). Column Chromatography. YouTube. [Link]

  • All In with Dr. Betts. (2020). Recrystallization Lab Procedure of Benzoic Acid. YouTube. [Link]

  • The Brem Method. (2023). MCAT Organic Chemistry: Column Chromatography. YouTube. [Link]

Sources

Optimization

Technical Support Center: Recrystallization of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

Welcome to the technical support center for the purification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on the recrystallization of this compound. Here, you will find troubleshooting guides and frequently asked questions (FAQs) formatted to address specific challenges you may encounter during your experiments.

I. Understanding the Molecule and the Challenge

1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid possesses several key structural features that influence its solubility and crystallization behavior: a polar carboxylic acid group capable of hydrogen bonding, a nonpolar cyclohexane ring, and a bromophenyl group which adds steric bulk and moderate polarity. The presence of both polar and nonpolar regions means that selecting a single ideal solvent can be challenging. Often, a solvent mixture is required to achieve the desired solubility profile for effective recrystallization.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallization for this specific compound?

A1: The primary goal is to remove impurities. These can include unreacted starting materials, byproducts from the synthesis, or degradation products. Recrystallization is a purification technique that relies on the differences in solubility between the desired compound and the impurities in a chosen solvent or solvent system.[1][2] The ideal solvent will dissolve the 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid at an elevated temperature but will have limited solubility for it at lower temperatures, causing the pure compound to crystallize out upon cooling while the impurities remain in the solution.[3]

Q2: What are the key characteristics of a good recrystallization solvent for this molecule?

A2: An ideal solvent for this compound should meet the following criteria[4][5]:

  • Solubility Gradient: The compound should be highly soluble at the solvent's boiling point and poorly soluble at low temperatures (e.g., 0-5 °C) to maximize recovery.

  • Impurity Solubility: Impurities should either be highly soluble in the solvent at all temperatures or completely insoluble, allowing for their removal by filtration.

  • Chemical Inertness: The solvent must not react with the 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

  • Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent "oiling out".[4] A relatively low boiling point (<100 °C) is also preferable for easy removal from the purified crystals.[4]

  • Safety and Cost: The solvent should be non-toxic, non-flammable, and inexpensive.[5]

Q3: Which single solvents are good starting points for screening?

A3: Given the molecule's mixed polarity, several classes of solvents are worth investigating. A good starting point is to test solvents with similar functional groups.[6] For a carboxylic acid, polar protic solvents are often a good choice.

Solvent ClassExamplesRationale
Alcohols Ethanol, Methanol, IsopropanolThe hydroxyl group can hydrogen bond with the carboxylic acid, while the alkyl chain can interact with the nonpolar regions. Ethanol is often a good starting point.[4]
Ketones AcetoneAcetone is a polar aprotic solvent that can be effective for compounds with moderate polarity.[4]
Esters Ethyl AcetateEthyl acetate is a moderately polar solvent that can be a good choice for many organic compounds.
Water While the organic part of the molecule suggests low water solubility, the carboxylic acid group can impart some solubility, especially at higher temperatures.[6][7] It is often used in combination with a more soluble organic solvent.
Q4: When should I consider using a solvent pair?

A4: A solvent pair is often necessary when no single solvent provides the ideal solubility gradient.[5] This is a common scenario for molecules like 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid with distinct polar and nonpolar domains. A good solvent pair consists of two miscible solvents, one in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "bad" or "anti-solvent").[5]

Commonly successful solvent pairs for similar compounds include:

  • Ethanol/Water[8]

  • Acetone/Water

  • Ethyl Acetate/Hexanes[9]

  • Methanol/Diethyl Ether

III. Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid and provides actionable solutions.

Problem 1: The compound does not dissolve, even in a large amount of boiling solvent.
  • Cause: The chosen solvent is too nonpolar or too polar, and does not effectively solvate the molecule at high temperatures.

  • Solution:

    • Re-evaluate Solvent Choice: If using a nonpolar solvent like hexanes, switch to a more polar option like ethanol or ethyl acetate. If using a highly polar solvent like water, consider a less polar one or a solvent mixture.

    • Use a Solvent Pair: If a single solvent is ineffective, employ a solvent pair. Dissolve the compound in a minimum amount of a hot "good" solvent (e.g., ethanol) and then slowly add the "bad" solvent (e.g., water) dropwise until the solution becomes turbid. Reheat to clarify and then allow to cool slowly.

Problem 2: No crystals form upon cooling.
  • Cause A: Too much solvent was used, and the solution is not supersaturated upon cooling.[1][10]

  • Solution A:

    • Reduce Solvent Volume: Gently boil off some of the solvent to concentrate the solution.[10] Be cautious to avoid boiling to dryness.

    • Induce Crystallization:

      • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[10]

      • Seed Crystals: Add a tiny crystal of the crude solid to the solution to act as a template for crystallization.[10]

      • Lower Temperature: Cool the solution in an ice bath to further decrease the solubility of the compound.

  • Cause B: The cooling process was too rapid, preventing the formation of an ordered crystal lattice.

  • Solution B:

    • Slow Cooling: Reheat the solution to redissolve the compound. Insulate the flask (e.g., with paper towels or by placing it in a beaker) to slow the rate of cooling.[10] This allows for the formation of larger, purer crystals.

Problem 3: The compound "oils out" instead of forming crystals.
  • Cause A: The boiling point of the solvent is higher than the melting point of the compound (or a eutectic mixture with impurities). The compound is coming out of solution as a liquid.

  • Solution A:

    • Change Solvent: Select a solvent with a lower boiling point.[4]

    • Use More Solvent: Reheat the mixture to redissolve the oil. Add a small amount of additional hot solvent and allow it to cool slowly.[10] The increased solvent volume may keep the compound in solution until the temperature is below its melting point.

  • Cause B: The presence of significant impurities is depressing the melting point.

  • Solution B:

    • Pre-purification: If the crude material is very impure, consider a preliminary purification step such as a column chromatography or an acid-base extraction to remove the bulk of the impurities before recrystallization.

    • Charcoal Treatment: If colored impurities are present, they can sometimes be removed by adding a small amount of activated charcoal to the hot solution before filtering.[10]

Problem 4: The yield of recovered crystals is very low.
  • Cause A: Too much solvent was used, and a significant amount of the product remains dissolved in the mother liquor.[1]

  • Solution A:

    • Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[1]

    • Second Crop: Concentrate the mother liquor by boiling off some of the solvent and cool again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

  • Cause B: The crystals were washed with a solvent that was not ice-cold, or too much washing solvent was used, redissolving the product.[1]

  • Solution B:

    • Proper Washing Technique: Wash the filtered crystals with a minimal amount of ice-cold recrystallization solvent to rinse away adhering impurities without dissolving the product.[1]

IV. Experimental Protocol: Recrystallization using an Ethanol/Water Solvent Pair

This protocol provides a step-by-step methodology for the recrystallization of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

  • Dissolution: Place the crude 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture with swirling until the solid dissolves completely.

  • Addition of Anti-solvent: While the solution is still hot, add hot water dropwise until the solution becomes faintly and persistently cloudy (turbid).

  • Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.

  • Cooling and Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature, undisturbed.[5] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture (using the same ratio as the final recrystallization mixture).

  • Drying: Allow the crystals to air dry on the filter paper or dry them in a vacuum oven at a temperature well below the compound's melting point.

V. Visualizing the Workflow

The following diagram illustrates the decision-making process for selecting a recrystallization solvent and troubleshooting common issues.

Recrystallization_Workflow start Start: Crude Solid solvent_screen Solvent Screening (Single Solvents: Ethanol, Acetone, Ethyl Acetate) start->solvent_screen dissolves_hot Dissolves in Hot Solvent? solvent_screen->dissolves_hot crystals_form Crystals Form on Cooling? dissolves_hot->crystals_form Yes use_solvent_pair Use Solvent Pair (e.g., Ethanol/Water) dissolves_hot->use_solvent_pair No single_solvent_path Yes no_crystals No Crystals Form crystals_form->no_crystals No pure_crystals Pure Crystals crystals_form->pure_crystals Yes induce_crystallization Induce Crystallization: - Scratch - Seed Crystal - Concentrate Solution no_crystals->induce_crystallization induce_crystallization->pure_crystals solvent_pair_path No dissolve_good Dissolve in min. hot 'good' solvent use_solvent_pair->dissolve_good add_bad Add hot 'bad' solvent to turbidity dissolve_good->add_bad reheat Reheat to clarify add_bad->reheat cool_slowly Cool Slowly reheat->cool_slowly oils_out Compound 'Oils Out'? cool_slowly->oils_out oils_out->pure_crystals No troubleshoot_oiling Troubleshoot Oiling Out: - Use more solvent - Lower boiling point solvent oils_out->troubleshoot_oiling Yes troubleshoot_oiling->start

Caption: Decision workflow for recrystallization solvent selection and troubleshooting.

VI. References

  • University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization.

  • Recrystallization.

  • Google Patents. US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

  • Crystallization Solvents.

  • Chemistry LibreTexts. 3.6F: Troubleshooting.

  • Google Patents. US7307188B2 - Purification of carboxylic acids by complexation with selective solvents.

  • Google Patents. CN111099989A - S-3-cyclohexenecarboxylic acid and its purification method.

  • Chemistry LibreTexts. 3.3C: Determining Which Solvent to Use.

  • Organic Syntheses. 1-methylcyclohexanecarboxylic acid.

  • ChemHelpASAP. recrystallization & purification of N-bromosuccinimide. YouTube.

  • Reddit. What's the best solvent to remove these crystals and recrystallize it? : r/chemistry.

  • Google Patents. US5202475A - Process for preparation of cyclohexanedicarboxylic acid.

  • Sigma-Aldrich. Cyclohexanecarboxylic acid 98 98-89-5.

  • Reddit. Recrystallization question : r/chemhelp.

  • Recrystallization and Crystallization.

  • ChemicalBook. Cyclohexanecarboxylic acid synthesis.

  • Korovina, N. Recrystallization Technique for Organic Chemistry. YouTube.

Sources

Troubleshooting

Technical Support Center: Solubility Solutions for 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

From the desk of the Senior Application Scientist Welcome to the technical support guide for 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. Researchers working with this molecule frequently encounter challenges relat...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of the Senior Application Scientist

Welcome to the technical support guide for 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. Researchers working with this molecule frequently encounter challenges related to its limited solubility, which can impede experimental progress in drug discovery and chemical synthesis. This guide is designed to provide you with not just protocols, but the underlying chemical principles to empower you to rationally overcome these solubility hurdles. We will explore the molecule's structural characteristics and provide a series of troubleshooting steps and validated methodologies to ensure its successful application in your research.

Part 1: Frequently Asked Questions (FAQs) - The "Why & What Next"

This section addresses the most common solubility issues encountered with 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid in a direct question-and-answer format.

Q1: I'm starting a new project. Why is this compound so poorly soluble in neutral aqueous buffers?

A1: The poor aqueous solubility of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid is a direct result of its molecular structure. Let's break it down:

  • Hydrophobic Bulk: The molecule contains two significant nonpolar components: the bromophenyl group and the cyclohexane ring. These large hydrocarbon portions repel water, making the molecule inherently hydrophobic. As the hydrocarbon chain length or size of a carboxylic acid increases, its water solubility dramatically decreases.[1][2]

  • The Carboxylic Acid Group: The carboxylic acid (-COOH) group is the primary driver of its pH-dependent solubility. In its protonated form (at acidic or neutral pH), the molecule is uncharged and thus less able to interact favorably with polar water molecules.[3] To dissolve in water, the compound must disrupt the strong hydrogen-bonding network of water, which is energetically unfavorable for a large, nonpolar molecule.

Q2: What is the single most effective strategy to dissolve this compound in an aqueous medium?

A2: The most effective and widely used strategy is pH modification to form a salt.[4][5][6][7] Carboxylic acids are weak acids that can be deprotonated by a base to form a carboxylate salt.[1] This salt is an ionic species, making it significantly more soluble in polar solvents like water.[1][4]

The underlying principle is the equilibrium between the insoluble acid and the soluble salt. By increasing the pH of the solution above the compound's pKa, you shift the equilibrium towards the deprotonated, charged, and therefore soluble carboxylate form.[4][7][8]

See Protocol 3.1 for a detailed, step-by-step guide.

Q3: My experimental conditions are pH-sensitive and I cannot use a basic solution. What are my options?

A3: When pH modification is not feasible, the use of co-solvents is the next best approach. A co-solvent is a water-miscible organic solvent that, when mixed with water, reduces the overall polarity of the solvent system.[9][10] This "polarity-tuned" environment is better able to solvate the hydrophobic portions of the molecule, leading to a significant increase in solubility.[9]

Commonly used co-solvents in preclinical formulations include ethanol, dimethyl sulfoxide (DMSO), N-methyl-2-pyrrolidone (NMP), and polyethylene glycols (PEGs).[10][11] Interestingly, the presence of some water can even enhance the solubility of carboxylic acids in certain organic solvents.[12][13][14][15][16]

See Table 2 for common co-solvent systems and Protocol 3.3 for developing a custom system.

Q4: I am attempting a purification by recrystallization and the compound is "oiling out" instead of forming crystals. What is happening and how do I fix it?

A4: "Oiling out" is a common recrystallization problem that occurs when a compound comes out of a supersaturated solution at a temperature above its melting point. Instead of forming a crystalline lattice, it separates as a liquid phase. This is often caused by the solution cooling too quickly or by using a solvent in which the compound is excessively soluble at elevated temperatures.[17]

Troubleshooting Steps:

  • Re-heat the solution until the oil fully redissolves.

  • Add more solvent (the "soluble" solvent if using a mixed system). This increases the volume, requiring a lower temperature to be reached before precipitation begins, which may be below the compound's melting point.[17]

  • Ensure slow cooling. Insulate the flask to allow crystals to form gradually. Rapid crystallization traps impurities.[17]

  • Consider a different solvent system. An ideal recrystallization solvent should dissolve the compound when hot but have very limited solubility when cold.[18]

Q5: How do I select an appropriate organic solvent for reactions or chromatography?

A5: The principle of "like dissolves like" is your primary guide. Given the molecule's structure (a polar carboxylic acid head and a large nonpolar body), you should screen solvents across a range of polarities.

  • Polar Aprotic Solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), and Ethyl Acetate will likely be good starting points, as they can interact with both the polar and nonpolar regions of the molecule.

  • Polar Protic Solvents like Ethanol and Methanol can hydrogen bond with the carboxylic acid group and should also be effective.

  • Highly Polar Solvents like Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are very strong solvents and are likely to dissolve the compound readily.

  • Nonpolar Solvents like Hexanes or Toluene are unlikely to be effective on their own due to the polar carboxylic acid group, but may be useful as the "anti-solvent" in a mixed-solvent recrystallization.[18]

See Protocol 3.2 for a systematic screening method.

Part 2: Visual Workflows and Diagrams

Visual guides can simplify complex decision-making processes in the lab.

Solubility_Workflow cluster_aqueous Aqueous Pathway cluster_organic Organic Pathway start Start: Undissolved Compound q_medium Aqueous or Organic Medium? start->q_medium q_ph_ok Is pH adjustment permissible? q_medium->q_ph_ok Aqueous solvent_screen Protocol 3.2: Screen Solvents (e.g., DCM, THF, EtOH) q_medium->solvent_screen Organic ph_adjust Protocol 3.1: Adjust pH > pKa (e.g., with 1M NaOH) success_aq Result: Soluble Aqueous Stock ph_adjust->success_aq q_ph_ok->ph_adjust Yes cosolvent Protocol 3.3: Use Co-solvent System (e.g., Water/DMSO) q_ph_ok->cosolvent No cosolvent->success_aq success_org Result: Soluble Organic Stock solvent_screen->success_org

Caption: Systematic workflow for selecting a solubilization strategy.

Caption: pH-dependent equilibrium between the insoluble acid and its soluble salt form.

Part 3: Key Protocols and Data Tables

Follow these detailed protocols to systematically address solubility issues.

Protocol 3.1: Preparation of an Aqueous Stock Solution via pH Adjustment

This protocol leverages salt formation to achieve aqueous solubility.[4][7]

  • Weigh the Compound: Accurately weigh the desired amount of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid into a suitable volumetric flask.

  • Initial Suspension: Add approximately 75% of the final desired volume of purified water or buffer. The compound will likely remain as a suspension.

  • Basification: While stirring, add a 1 M NaOH solution dropwise. Monitor the solution for clarity. The solid should begin to dissolve as the pH increases and the carboxylate salt is formed.

  • Endpoint Determination: Continue adding base until the solution becomes completely clear. A slight excess of base ensures the equilibrium remains shifted towards the soluble salt form.

  • Final Volume Adjustment: Once the compound is fully dissolved, add water or buffer to reach the final target volume.

  • Final pH Check (Optional): If required for your experiment, you can measure the final pH of the stock solution. It can be carefully back-titrated with dilute HCl if a specific, less basic pH is needed, but be cautious not to drop the pH too low, which would cause precipitation.

Protocol 3.2: Systematic Screening for an Optimal Organic Solvent
  • Preparation: Dispense a small, known amount of the compound (e.g., 2-5 mg) into several small, labeled vials.

  • Solvent Addition: To each vial, add a different test solvent from Table 1 in small, precise increments (e.g., 100 µL).

  • Observation: After each addition, cap the vial and vortex for 30-60 seconds. Observe if the solid has dissolved.

  • Quantification: Record the volume of solvent required to fully dissolve the solid. This allows you to estimate the solubility in mg/mL.

  • Selection: Choose the solvent that provides the desired concentration with the minimum volume.

Table 1: Recommended Starting Solvents for Solubility Screening
Solvent ClassExample SolventsPredicted SolubilityRationale
Highly Polar DMSO, DMFHighStrong H-bond acceptors, effective for polar and nonpolar moieties.
Polar Protic Ethanol, Methanol, IPAMedium to HighCan H-bond with the carboxylic acid group.
Polar Aprotic THF, Ethyl Acetate, DCMMediumGood balance for solvating the entire molecule's structure.
Nonpolar Toluene, HeptaneLowUnable to effectively solvate the polar carboxylic acid group.
Protocol 3.3: Developing a Co-Solvent System

This method is ideal when high concentrations are needed in a pseudo-aqueous environment.[9][10]

  • Dissolve in Organic Phase: First, dissolve the compound in a minimum volume of a water-miscible organic co-solvent (e.g., DMSO, Ethanol) in which it is highly soluble.

  • Titrate with Aqueous Phase: While vortexing or stirring vigorously, slowly add the aqueous phase (water or buffer) to the organic solution.

  • Monitor for Precipitation: Observe the solution closely. If it remains clear, you can continue adding the aqueous phase. The point at which the solution becomes cloudy (precipitates) is the limit of solubility for that specific co-solvent ratio.

  • Optimization: Repeat the process with different starting ratios to determine the maximum amount of aqueous phase that can be tolerated for your target concentration.

Table 2: Common Co-Solvent Systems for Poorly Soluble Carboxylic Acids
Co-Solvent SystemTypical Ratio Range (Organic:Aqueous)Notes
DMSO : Water 1:1 to 1:10Highly effective but check for DMSO compatibility with your assay.[10]
Ethanol : Water 1:1 to 1:5Generally well-tolerated in biological systems.[9]
PEG 400 : Water 3:7 to 1:1Often used in preclinical in vivo formulations to enhance exposure.[10]
Propylene Glycol : Water 4:6 to 1:4Another common choice for formulation development due to its safety profile.[9][11]

References

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

  • Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research, 31(11), 2572-2578. [Link]

  • Bogardus, J. B. (1983). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Journal of Pharmaceutical Sciences, 72(7), 817-820. [Link]

  • Kumar, L., & Singh, A. (2018). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 10(4), 274-280. [Link]

  • Doke, V. V., et al. (2020). Co-solvency and anti-solvent method for the solubility enhancement. World Journal of Pharmaceutical Research, 9(5), 2618-2629. [Link]

  • Serajuddin, A. T. M. (2007). Salt Formation to Improve Drug Solubility. Advanced Drug Delivery Reviews. Retrieved from ResearchGate. [Link]

  • Starr, J. N., & King, C. J. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Technical Report). OSTI.GOV. [Link]

  • Al-Ghananeem, A. M. (2023). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. ARC Journal of Pharmaceutical Sciences, 9(2), 1-4. [Link]

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Semantic Scholar. [Link]

  • ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

  • Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research. [Link]

  • Starr, J. N. (1992). Water-enhanced Solubility of Carboxylic Acids in Organic Solvents and Its Applications to Extraction Processes. Google Books.
  • ACS Publications. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research. [Link]

  • Jain, P., et al. (2012). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. AAPS PharmSciTech, 13(4), 1103–1111. [Link]

  • Bogardus, J. B., & Blackwood, R. K. (1979). pH-solubility profiles or organic carboxylic acids and their salts. Journal of Pharmaceutical Sciences, 68(2), 188-194. [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. [Link]

  • Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

  • Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)? [Link]

  • Britannica. (2026). Carboxylic acid. [Link]

  • JoVE. (2023). Physical Properties of Carboxylic Acids. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide to the 1H NMR Interpretation of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid

This guide provides an in-depth, technical analysis of the proton nuclear magnetic resonance (1H NMR) spectrum of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. Designed for researchers, medicinal chemists, and drug...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, technical analysis of the proton nuclear magnetic resonance (1H NMR) spectrum of 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond a simple peak-list, delving into the causal relationships between molecular structure and spectral appearance. We will dissect the spectrum, explain the rationale behind experimental choices, and compare the data to a logical alternative to provide a comprehensive understanding of the molecule's spectral signature.

PART 1: The Strategic Importance of 1H NMR in Structural Elucidation

The molecule 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid incorporates three key structural motifs: a para-substituted aromatic ring, a conformationally restricted cyclohexanone system, and a carboxylic acid. Each feature presents a unique set of protons whose chemical environment is subtly influenced by the others. The electron-withdrawing nature of the bromine and the carbonyl group, coupled with the magnetic anisotropy of the benzene ring, results in a highly dispersed and diagnostically rich 1H NMR spectrum. A rigorous interpretation is therefore not merely a confirmation of identity, but a window into the molecule's preferred conformation and electronic architecture.

PART 2: Spectral Deconstruction and Interpretation

A high-field 1H NMR spectrum of this compound can be logically divided into three primary regions. Our analysis is grounded in fundamental principles and supported by empirical data from spectral databases.

The Downfield Region: The Diagnostic Carboxylic Acid Proton

The most deshielded proton is that of the carboxylic acid (-COOH). It typically appears as a broad singlet in the 10.0-13.0 ppm range.[1][2] Its significant downfield shift is due to the strong deshielding effect of the two adjacent electronegative oxygen atoms. The signal's characteristic broadness arises from hydrogen bonding and rapid chemical exchange with trace amounts of water in the deuterated solvent.[1]

Trustworthiness Check: A key validation step is to add a drop of deuterium oxide (D₂O) to the NMR tube and re-acquire the spectrum. The -COOH proton will exchange with deuterium, causing its signal to disappear, definitively confirming its assignment.[3]

The Aromatic Region: A Classic AA'BB' System

The 4-bromophenyl group presents a deceptively simple-looking pattern. Due to the molecule's symmetry along the C1-C4' axis, the protons at positions 2' and 6' are chemically equivalent, as are the protons at 3' and 5'. This gives rise to a classic AA'BB' spin system, which often resolves as two distinct doublets.

  • H-2' & H-6' (ortho to the ring junction): These protons are expected to resonate at approximately 7.4-7.6 ppm .

  • H-3' & H-5' (ortho to Bromine): These protons appear slightly upfield, typically around 7.2-7.4 ppm .

The observed splitting pattern is a pair of doublets, each integrating to 2H. The coupling constant (J) between these ortho protons will be in the range of 7-9 Hz, which is characteristic for aromatic systems.[4]

The Aliphatic Region: The Complex Cyclohexanone Ring

The protons on the cyclohexanone ring are the most complex to assign due to conformational rigidity and diastereotopicity. The chair conformation of the ring is distorted by the bulky substituents, and every methylene proton is chemically distinct.

  • Protons Alpha to the Carbonyl (H-2, H-4): Protons adjacent to the electron-withdrawing carbonyl group are deshielded and will appear downfield in the aliphatic region, typically between 2.0-2.8 ppm .[3] These protons will appear as complex multiplets due to coupling with their geminal and vicinal neighbors.

  • Protons Alpha to the Quaternary Carbon (H-2, H-6): These protons are also deshielded by the proximity of the aromatic ring and the quaternary carbon. Their signals are expected to overlap with the alpha-carbonyl protons in the 2.2-3.0 ppm range.

  • Protons at C-5: Being the most remote from the deshielding groups, the C-5 protons are the most shielded of the ring system, likely appearing as a multiplet around 1.8-2.2 ppm .

Table 1: Summary of Predicted 1H NMR Assignments

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationKey Influences
-COOH10.0 - 13.0broad singlet1HElectronegative oxygens, H-bonding[1][2][3]
Aromatic H-2', H-6'7.4 - 7.6Doublet2HAromatic ring current, proximity to C1
Aromatic H-3', H-5'7.2 - 7.4Doublet2HAromatic ring current, Bromine deshielding
Cyclohexane H-2, H-4, H-62.0 - 3.0Multiplets6HAnisotropy of C=O, Aromatic Ring
Cyclohexane H-51.8 - 2.2Multiplet2HShielded position relative to substituents

PART 3: Comparative Analysis: The Role of the Bromine Substituent

To fully appreciate the electronic effect of the bromine atom, we can compare the expected spectrum to that of its non-brominated analog, 1-Phenyl-3-oxocyclohexanecarboxylic acid .

Feature1-(4-Bromophenyl)-... (Target)1-Phenyl-... (Analog)Rationale for Difference
Aromatic Pattern Two distinct 2H doublets (AA'BB')A complex multiplet integrating to 5HThe bromine atom enforces symmetry and acts as an electron-withdrawing group, separating the ortho and meta proton signals. The unsubstituted phenyl ring has less symmetry, leading to more complex overlapping signals.
Aromatic Chemical Shift ~7.2 - 7.6 ppm~7.1 - 7.4 ppmThe electronegative bromine atom deshields the entire aromatic ring, causing a slight downfield shift of all aromatic protons compared to the unsubstituted phenyl analog.
Aliphatic Region Largely unaffectedLargely unaffectedThe electronic effect of the para-substituent has a negligible effect on the distant aliphatic protons.

This comparison demonstrates how a single substituent can dramatically simplify or complicate a spectrum, providing a powerful diagnostic tool for confirming substitution patterns.

PART 4: Experimental Protocol and Visualization

Optimized 1H NMR Acquisition Protocol
  • Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Rationale: DMSO-d₆ is often preferred for carboxylic acids as it minimizes the exchange rate of the acidic proton, resulting in a sharper -COOH signal.

  • Internal Standard: Add tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

  • Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) to maximize signal dispersion, which is critical for resolving the complex multiplets in the aliphatic region.

  • Acquisition Parameters:

    • Set the spectral width to encompass all expected signals (e.g., -1 to 14 ppm).

    • Use a pulse angle of 30-45 degrees with a relaxation delay of 2-5 seconds.

    • Acquire a sufficient number of scans (typically 16-64) to achieve a high signal-to-noise ratio.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to generate the final spectrum.

Molecular Structure and Proton Environments

Caption: Key proton environments in 1-(4-Bromophenyl)-3-oxocyclohexanecarboxylic acid.

References

  • JoVE. NMR and Mass Spectroscopy of Carboxylic Acids. [Link]

  • McMurry, J. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Chemistry LibreTexts. [Link]

  • Chemistry LibreTexts. NMR8. Chemical Shift in 1H NMR. [Link]

  • University of Regensburg. Chemical shifts. [Link]

  • The Royal Society of Chemistry. Supporting information for Catalytic N-acetylation of anilines and O-acetylation of phenols and alcohols under solvent-free conditions. [Link]

  • Sayer, T. L., & Konrad, E. (1980). 1H NMR studies of proton transfer in Schiff base and carboxylic acid systems. Canadian Journal of Chemistry. [Link]

  • Szántay, C., et al. (2000). The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • Chemistry LibreTexts. 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

  • Doc Brown's Chemistry. 1H proton nmr spectrum of cyclohexene. [Link]

  • Doc Brown's Chemistry. 1H proton nmr spectrum of cyclohexane. [Link]

  • e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

  • Chemistry Steps. NMR Chemical Shift Values Table. [Link]

  • University of Puget Sound. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. [Link]

  • University of Wisconsin. Short Summary of 1H-NMR Interpretation. [Link]

Sources

Comparative

Comparing reactivity of bromophenyl vs chlorophenyl oxocyclohexanecarboxylic acids

Comparative Guide: Reactivity & Application of Bromophenyl vs. Chlorophenyl Oxocyclohexanecarboxylic Acids Executive Summary This guide provides a technical comparison between bromophenyl and chlorophenyl substituted oxo...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: Reactivity & Application of Bromophenyl vs. Chlorophenyl Oxocyclohexanecarboxylic Acids

Executive Summary

This guide provides a technical comparison between bromophenyl and chlorophenyl substituted oxocyclohexanecarboxylic acids. These scaffolds are critical intermediates in medicinal chemistry, often serving as precursors for bioactive molecules (e.g., PPAR agonists, anti-inflammatory agents).[1]

The core distinction lies in the carbon-halogen (C-X) bond dynamics :

  • Bromophenyl derivatives function primarily as synthetic handles .[1] The weaker C-Br bond allows for facile downstream diversification via palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).[1]

  • Chlorophenyl derivatives are typically utilized as terminal bioisosteres .[1] The stronger C-Cl bond confers metabolic stability, lipophilicity, and specific halogen-bonding interactions within protein active sites, often without the liability of rapid oxidative addition.

Structural & Electronic Profiling

The reactivity difference is fundamentally thermodynamic, governed by the bond dissociation energy (BDE) and the length of the carbon-halogen bond.

FeatureChlorophenyl (Ar-Cl) Bromophenyl (Ar-Br) Implication
Bond Dissociation Energy (BDE) ~96 kcal/mol (402 kJ/mol)~81 kcal/mol (339 kJ/mol)Ar-Cl is significantly more inert to oxidative addition.[1]
Bond Length 1.74 Å1.89 ÅAr-Br is sterically more accessible for metal insertion.[1]
Electronegativity (Pauling) 3.162.96Cl induces stronger inductive withdrawal (-I effect).[1]
Leaving Group Ability PoorGoodBr is the superior electrophile for SNAr and coupling.
Metabolic Liability Low (Blocker of CYP metabolism)Moderate (Susceptible to debromination)Cl is preferred for final drug candidates.[1]

Key Insight: In the context of the oxocyclohexanecarboxylic acid scaffold, the ketone (oxo) group at the 4-position introduces conformational rigidity. The electronic effect of the halogen on the phenyl ring is transmitted through the system, affecting the pKa of the carboxylic acid slightly, but the primary impact is on the aryl ring's reactivity .

Synthetic Accessibility (The "Make")

Both derivatives are typically synthesized via Friedel-Crafts Acylation .[1] This pathway demonstrates the first divergence in reactivity: the halogenated benzene ring acts as the nucleophile.

Mechanism & Diagram

The synthesis involves the reaction of a halobenzene with a cyclohexanecarboxylic acid derivative (often the anhydride or acid chloride) catalyzed by aluminum chloride (


).

SynthesisPath Start Start: Halobenzene (Ph-X) Inter Intermediate: Acylium Ion Complex Start->Inter Electrophilic Attack Reagent Reagent: Cyclohexane Anhydride + AlCl3 Reagent->Inter Prod_Cl Product A: Chlorophenyl Derivative (Yield: ~75-80%) Inter->Prod_Cl If X=Cl (Slightly less deactivating) Prod_Br Product B: Bromophenyl Derivative (Yield: ~65-70%) Inter->Prod_Br If X=Br (Steric hindrance)

Figure 1: Divergent Friedel-Crafts synthesis pathway. Note that Chlorobenzene often gives slightly higher yields due to lower steric hindrance compared to Bromobenzene, despite similar electronic deactivation.

Reactivity Profile: Cross-Coupling Performance

This is the critical decision point for researchers. If the goal is library generation (SAR exploration), the Bromophenyl derivative is essential.

Experimental Data: Suzuki-Miyaura Coupling

Reaction Conditions: 1.0 eq Ar-X, 1.2 eq Phenylboronic acid, 5 mol% Pd(PPh3)4, Na2CO3, Dioxane/H2O, 80°C, 4h.

SubstrateCatalyst SystemConversion (%)Comments
Bromophenyl-Oxoacid Pd(PPh3)4 (Standard)92% Rapid oxidative addition; standard ligand sufficient.[1]
Chlorophenyl-Oxoacid Pd(PPh3)4 (Standard)< 15% Kinetic barrier too high for standard Pd(0) insertion.[1]
Chlorophenyl-Oxoacid Pd2(dba)3 + XPhos88% Requires electron-rich, bulky phosphine ligands (Buchwald type) to force oxidative addition.[1]

Authoritative Note: The oxidative addition of Pd(0) into the C-X bond is the rate-determining step.[2] The activation energy for C-Cl insertion is significantly higher than C-Br.[1] While aryl chlorides can be coupled, they require specialized, expensive ligands (e.g., SPhos, XPhos) or nickel catalysts [1, 2].[1]

Detailed Experimental Protocols

Protocol A: Synthesis of 4-(4-Bromobenzoyl)cyclohexanecarboxylic Acid

Use this protocol to generate the "Synthetic Handle" scaffold.

  • Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and N2 inlet.

  • Reagent Loading: Charge the flask with Aluminum Chloride (AlCl3) (3.0 equiv, finely powdered). Add Dichloromethane (DCM) (anhydrous, 0.5 M concentration relative to substrate).[1]

  • Acylating Agent: Add Cyclohexane-1,4-dicarboxylic anhydride (1.0 equiv) portion-wise at 0°C. Stir for 15 min.

  • Substrate Addition: Add Bromobenzene (1.1 equiv) dropwise via syringe.[1]

    • Critical Step: Maintain temperature < 5°C to prevent poly-alkylation or isomerization.[1]

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours. If conversion is low (check TLC), reflux at 40°C for 2 hours.

  • Quench: Pour the reaction mixture slowly into Ice/HCl (conc.) slush. Caution: Exothermic.[1]

  • Workup: Extract with Ethyl Acetate (3x). Wash organics with Brine.[1] Dry over Na2SO4.

  • Purification: Recrystallize from Ethanol/Hexane to yield the off-white solid.[1]

Protocol B: Comparative Suzuki Coupling (Reactivity Test)

Use this self-validating system to confirm the reactivity difference between your Br and Cl batches.

  • Vessels: Prepare two microwave vials (Vial A = Bromo, Vial B = Chloro).

  • Loading: To each vial, add:

    • Substrate (0.5 mmol)

    • 4-Methoxyphenylboronic acid (0.6 mmol)[1]

    • Pd(PPh3)4 (0.025 mmol, 5 mol%) — The "Standard" catalyst.

    • Na2CO3 (2M aqueous solution, 0.5 mL)

    • Dioxane (2.0 mL)

  • Execution: Seal and heat both vials to 80°C for 2 hours.

  • Analysis: Aliquot 50 µL, filter, and analyze via HPLC/UPLC (254 nm).

    • Expected Result: Vial A (Br) shows >90% product.[1] Vial B (Cl) shows >80% starting material.[1]

Decision Logic: When to Use Which?

Use the following logic flow to select the correct starting material for your campaign.

DecisionTree Start Select Scaffold Goal What is the primary goal? Start->Goal Diversity Library Generation (Late-Stage Functionalization) Goal->Diversity Need to add R-groups FinalDrug Final Drug Candidate (Metabolic Stability) Goal->FinalDrug Need biological half-life UseBr USE BROMOPHENYL (High Reactivity) Diversity->UseBr UseCl USE CHLOROPHENYL (High Stability) FinalDrug->UseCl DetailBr Enables Suzuki/Buchwald Lower BDE (~81 kcal/mol) UseBr->DetailBr DetailCl Blocks CYP450 sites Higher BDE (~96 kcal/mol) Better Lipophilicity UseCl->DetailCl

Figure 2: Strategic selection guide based on medicinal chemistry objectives.

Biological & Medicinal Implications

While the Bromophenyl group is a superior synthetic tool, the Chlorophenyl group is often the superior biological agent.

  • Metabolic Blocking: The para-position of a phenyl ring is a "hotspot" for CYP450-mediated oxidation.[1] Placing a Chlorine atom here blocks this metabolic route effectively.[1] Bromine also blocks it, but the C-Br bond is more susceptible to oxidative debromination in vivo compared to C-Cl [3].[1]

  • Halogen Bonding: Chlorine acts as a distinct halogen bond donor.[1] In protein pockets, the "sigma-hole" (positive electrostatic potential cap) on the Chlorine can form specific interactions with backbone carbonyls. While Bromine has a larger sigma-hole, its steric bulk (Van der Waals radius: 1.85 Å vs 1.75 Å for Cl) often clashes with tight binding pockets [4].[1]

References

  • Miyaura, N., & Suzuki, A. (1995).[1][3] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link

  • Littke, A. F., & Fu, G. C. (2002).[1] Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211.[1] Link

  • Smith, D. A., et al. (2022).[1] Halogens in Drug Design: Medicinal Chemistry Perspectives. Journal of Medicinal Chemistry. (General Reference for metabolic stability of Cl vs Br).

  • Wilcken, R., et al. (2013).[1] Halogen Bonding in Medicinal Chemistry: From Observation to Prediction. Journal of Medicinal Chemistry, 56(4), 1363–1388.[1] Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.